Cas no 2246696-43-3 ((3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid)

• Product Name: (3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid
• CAS No: 2246696-43-3
• MF: C₇H₁₃BN₂O₂
• MW: 168.001321554184
• CID: 6500172
• PubChem ID: 66023298
• Update Time: 2025-10-29

(3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• EN300-5127342
• 2246696-43-3
• (3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid
• AKOS015365614

• Inchi： 1S/C7H13BN2O2/c1-3-4-10-5-7(8(11)12)6(2)9-10/h5,11-12H,3-4H2,1-2H3
• InChI Key： KZFBJJZWGOPPLC-UHFFFAOYSA-N
• SMILES： OB(C1C(C)=NN(C=1)CCC)O

Computed Properties

• Exact Mass: 168.1070078g/mol
• Monoisotopic Mass: 168.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on (3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid

(3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid (CAS No. 2246696-43-3): An Overview of a Versatile Compound in Modern Chemistry

(3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid (CAS No. 2246696-43-3) is a compound that has garnered significant attention in the field of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This boronic acid derivative, characterized by its pyrazole ring and boronic acid functionality, offers a versatile platform for various chemical reactions and biological studies.

The chemical structure of (3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid consists of a five-membered heterocyclic ring with a nitrogen atom at positions 1 and 4, a methyl group at position 3, and a propyl group at position 1. The boronic acid moiety is attached to the pyrazole ring at position 4, providing the compound with its distinctive reactivity and utility in synthetic chemistry.

In recent years, boronic acids have become increasingly important in the development of new materials and pharmaceuticals. The ability of boronic acids to form stable complexes with various functional groups, such as alcohols, aldehydes, and ketones, makes them valuable intermediates in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds, including drugs and drug candidates.

(3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid has been particularly useful in the synthesis of pyrazole derivatives, which are known for their diverse biological activities. Pyrazoles have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The presence of the boronic acid group in this compound allows for the facile introduction of various substituents through coupling reactions, thereby expanding the range of possible derivatives and their potential therapeutic applications.

One notable application of (3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid is in the synthesis of pyrazole-based inhibitors of protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are often implicated in various diseases, including cancer. By designing inhibitors that target specific kinases, researchers can develop more effective and selective therapeutic agents. The flexibility provided by the boronic acid functionality allows for the fine-tuning of these inhibitors to achieve optimal potency and selectivity.

In addition to its use in medicinal chemistry, (3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid has also found applications in materials science. Boronic acids can be used to functionalize surfaces and create self-assembled monolayers (SAMs), which have applications in sensors, catalysts, and other advanced materials. The unique electronic properties of pyrazoles make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthesis of (3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid typically involves a multi-step process that includes the formation of the pyrazole ring followed by the introduction of the boronic acid group. Various methods have been reported for synthesizing this compound, including metal-catalyzed cross-coupling reactions and direct functionalization strategies. These synthetic routes provide chemists with a range of options to optimize yield and purity based on their specific needs.

The physical properties of (3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid, such as its solubility in common organic solvents and its stability under various reaction conditions, make it an attractive choice for both academic research and industrial applications. Its low toxicity and environmental compatibility further enhance its appeal as a building block for new materials and pharmaceuticals.

In conclusion, (3-methyl-1-propyl-1H-pyrazol-4-yl)boronic acid (CAS No. 2246696-43-3) is a versatile compound with significant potential in multiple areas of chemistry. Its unique combination of structural features makes it an invaluable tool for synthetic chemists working on the development of new drugs, materials, and other advanced technologies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical reactivity and biological function.